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Compound of Interest

Compound Name: AMO 1618

Cat. No.: B1667252

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and application of AMO-
1618, a plant growth retardant, for use in greenhouse research settings. The information is
intended to guide researchers in accurately calculating dosages and applying the compound to
achieve consistent and reproducible results in studies investigating plant growth, development,
and hormone signaling.

Mechanism of Action

AMO-1618 is a quaternary ammonium compound that acts as a plant growth retardant by
inhibiting the biosynthesis of gibberellins (GAs).[1][2] Gibberellins are a class of plant
hormones that regulate various developmental processes, including stem elongation,
germination, dormancy, flowering, and fruit development.

The primary mode of action of AMO-1618 is the blockage of specific enzymes in the early
stages of the GA biosynthetic pathway.[1][2] It primarily inhibits the activity of copalyl-
diphosphate synthase (CPS) and, to a lesser extent, ent-kaurene synthase (KS).[1][2] These
enzymes are responsible for the cyclization of geranylgeranyl diphosphate (GGPP) into ent-
kaurene, a key precursor of all gibberellins.[1] By blocking these steps, AMO-1618 effectively
reduces the endogenous levels of active gibberellins, leading to a decrease in stem elongation
and overall plant height.
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Data Presentation: Dosage Recommendations

The optimal dosage of AMO-1618 can vary significantly depending on the plant species, growth
stage, environmental conditions, and desired level of growth retardation. The following tables
summarize reported application rates for various plant species. It is crucial to conduct
preliminary trials on a small number of plants to determine the most effective concentration for
your specific experimental conditions.

Table 1: AMO-1618 Soil Drench Application Rates

. Concentration L
Plant Species Application Volume Notes

(ppm)

o Effectively reduced
Cupressus arizonica

) 250 - 1000 mg/L Not specified dry matter production
(seedlings) ]
and stem elongation.
Adjust volume based
Herbaceous

Varies by species 4 fl oz per 6-inch pot on pot size to achieve

Perennials (general) 10% ff
~10% runoff.

Poinsettia (Euphorbia _ _ Use lower rates for
) 1000 - 3000 ppm Drench to moist soll o
pulcherrima) frequent applications.

For increasing plant

height when applied

as a drench
containing gibberellic
Chrysanthemum _ o
Standard drench acid. Note: This is for
(Chrysanthemum 5-10 ppm o
o volume a product containing
morifolium)

GA to counteract
stunting, not for
growth retardation
with AMO-1618 alone.

Table 2: AMO-1618 Foliar Spray Application Rates
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Plant Species

Concentration
(ppm)

Application Volume

Notes

Citrus (Rough Lemon)

500 - 10,000 ppm

Spray to runoff

Higher concentrations

may cause leaf burn.

Herbaceous

Perennials (general)

Varies by species

2 quarts per 100 sq ft

Ensure thorough

coverage.

Poinsettia (Euphorbia

pulcherrima)

750 - 2500 ppm

Spray to runoff

A tank mix with
another PGR is
sometimes used. Do
not apply after the

start of short days.

Chrysanthemum
(Chrysanthemum

morifolium)

2 -4 ppm

3 quarts per 100 sq ft

For increasing plant
height when applied
as a spray containing
gibberellic acid. Note:
This is for a product
containing GA to
counteract stunting,
not for growth
retardation with AMO-
1618 alone.

Table 3: AMO-1618 Application in Nutrient Solution

Plant Species

Concentration
(mglL)

Application Method

Notes

Pea (Pisum sativum)

Starting from 5 mg/L

Culture medium

Reduced gibberellin

content in seeds.[3]

Experimental Protocols
Preparation of AMO-1618 Stock Solution

Materials:
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* AMO-1618 (crystalline powder, Molecular Weight: 446.36 g/mol )

« Distilled or deionized water

e Analytical balance

e Volumetric flask (e.g., 100 mL or 1 L)

e Magnetic stirrer and stir bar

o Appropriate personal protective equipment (PPE): safety glasses, gloves, lab coat
Procedure:

e Calculate the required mass of AMO-1618. To prepare a stock solution of a specific
concentration (e.g., 1000 ppm), use the following formula: Mass (mg) = Desired
Concentration (ppm) x Volume of Solution (L)

o Example for a 1000 ppm (1000 mg/L) stock solution in 100 mL (0.1 L):
= Mass = 1000 mg/L * 0.1 L =100 mg

o Weigh the AMO-1618. Accurately weigh the calculated mass of AMO-1618 powder using an
analytical balance.

e Dissolve the AMO-1618.
o Transfer the weighed powder to the volumetric flask.
o Add a small amount of distilled water (approximately half the final volume) to the flask.

o Place the flask on a magnetic stirrer and add a stir bar. Stir until the AMO-1618 is
completely dissolved. AMO-1618 is generally soluble in water.

e Bring to final volume. Once the AMO-1618 is fully dissolved, add distilled water to the flask
until the bottom of the meniscus reaches the calibration mark.
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o Label and store. Label the flask clearly with the name of the compound, concentration, date
of preparation, and your initials. Store the stock solution in a cool, dark place, typically at
4°C.

Preparation of Working Solutions
Procedure:

o Calculate the required volume of stock solution. To prepare a working solution of a desired
concentration from a stock solution, use the dilution formula: C1V1 = C2V2

o Where:

C1 = Concentration of the stock solution

V1 = Volume of the stock solution to be used

C2 = Desired concentration of the working solution

V2 = Final volume of the working solution

o Example for preparing 1 L (1000 mL) of a 100 ppm working solution from a 1000 ppm
stock solution:

= 1000 ppm * V1 = 100 ppm * 1000 mL
= V1= (100 ppm * 1000 mL) / 1000 ppm = 100 mL
o Prepare the working solution.

Measure the calculated volume of the stock solution (V1) using a graduated cylinder or

o

pipette.

o

Transfer the stock solution to a new, larger container.

[e]

Add distilled water to reach the final desired volume (V2).

o

Mix the solution thoroughly.
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Application Protocols

3.3.1. Soil Drench Application

e Plant Preparation: Ensure the potting medium is moist but not saturated before application.
This allows for better distribution of the solution.

e Application:

o Apply the prepared AMO-1618 working solution evenly to the surface of the potting
medium.

o Use a consistent volume of solution per pot to ensure uniform treatment. A common
practice is to apply enough solution so that approximately 10% of the volume drains from
the bottom of the pot.

o Post-application: Avoid watering the plants for a short period after application to allow for
absorption of the compound by the roots.

3.3.2. Foliar Spray Application

o Plant Preparation: Apply to plants with dry foliage to ensure good adherence of the spray
solution.

e Application:
o Use a calibrated sprayer to apply the AMO-1618 working solution.

o Spray to the point of runoff, ensuring thorough coverage of all foliage, including the
undersides of leaves and stems.

o Itis advisable to include a non-ionic surfactant in the spray solution to improve coverage
and absorption, following the manufacturer's recommendations.

» Post-application: Apply during periods of low light and high humidity (e.g., early morning or
late evening) to slow drying and increase absorption. Avoid overhead irrigation shortly after
application.
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Mandatory Visualizations
Gibberellin Biosynthesis Pathway and AMO-1618
Inhibition

Click to download full resolution via product page

Caption: AMO-1618 inhibits gibberellin biosynthesis.

Experimental Workflow for AMO-1618 Application
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Caption: Greenhouse study workflow for AMO-1618.
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Safety Precautions

Always consult the Safety Data Sheet (SDS) for AMO-1618 before use.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat, when handling the chemical powder and solutions.

Work in a well-ventilated area, especially when handling the powder, to avoid inhalation.

In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical
attention if irritation persists.

Dispose of unused solutions and contaminated materials according to your institution's
chemical waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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